Cas no 922178-61-8 ((3R)-3-methylpiperazin-2-one)

(3R)-3-Methylpiperazin-2-one is a chiral heterocyclic compound featuring a piperazinone scaffold with a methyl substituent at the 3-position. This structural motif is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The (R)-enantiomer offers stereochemical specificity, which can be critical for optimizing ligand-receptor interactions in drug design. Its lactam functionality provides a versatile handle for further synthetic modifications, enabling the development of derivatives with tailored properties. The compound’s well-defined stereochemistry and stability under standard conditions make it a reliable intermediate for applications in medicinal chemistry and asymmetric synthesis.

(3R)-3-methylpiperazin-2-one structure

Product Name:(3R)-3-methylpiperazin-2-one

CAS No:922178-61-8

MF:C₅H₁₀N₂O

MW:114.145700931549

MDL:MFCD07373460

CID:741622

PubChem ID:57651338

Update Time:2025-06-08

(3R)-3-methylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

- (R)-3-Methylpiperazin-2-one
- (3R)-3-METHYLPIPERAZIN-2-ONE
- 2-Piperazinone, 3-methyl-, (3R)-
- (R)-3-Methyl-2-ketopiperazine
- (3R)-3-Methyl-2-piperazinone (ACI)
- (R)-3-Methyl-piperazin-2-one
- (R)-3-Methyl-2-oxo-piperazine
- DS-3981
- SCHEMBL323859
- AC-29442
- DB-336237
- MFCD07373460
- BSPUWRUTIOUGMZ-SCSAIBSYSA-N
- CS-0042202
- (3R)-3-methyl-2-piperazinone
- DTXSID90584107
- (R)-3-Methyl-2-ketopiperazine, >=99.0% (GC)
- 922178-61-8
- AKOS006349272
- (3R)-3-methylpiperazin-2-one
- MDL： MFCD07373460
- Inchi： 1S/C5H10N2O/c1-4-5(8)7-3-2-6-4/h4,6H,2-3H2,1H3,(H,7,8)/t4-/m1/s1
- InChI Key： BSPUWRUTIOUGMZ-SCSAIBSYSA-N
- SMILES： C[C@H]1NCCNC1=O

Computed Properties

Exact Mass: 114.079312947g/mol
Monoisotopic Mass: 114.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 41.1Å²

Experimental Properties

Color/Form: No data available
Density: 1.0±0.1 g/cm3
Melting Point: No data available
Boiling Point: 289.6±33.0 °C at 760 mmHg
Flash Point: 148.7±25.5 °C

(3R)-3-methylpiperazin-2-one Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H319-H334
Warning Statement： P261-P305+P351+P338-P342+P311
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 36-43
Safety Instruction： 26-36/37
FLUKA BRAND F CODES：10
Hazardous Material Identification：
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

(3R)-3-methylpiperazin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CR906-50mg	(3R)-3-methylpiperazin-2-one	922178-61-8	95+%	50mg	276.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CR906-200mg	(3R)-3-methylpiperazin-2-one	922178-61-8	95+%	200mg	683.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-CR906-1g	(3R)-3-methylpiperazin-2-one	922178-61-8	95+%	1g	2065.0CNY	2021-08-04
Chemenu	CM120132-1g	(R)-3-Methylpiperazin-2-one	922178-61-8	95%	1g	$277	2021-08-06
Chemenu	CM120132-5g	(R)-3-Methylpiperazin-2-one	922178-61-8	95%	5g	$828	2021-08-06
Fluorochem	075149-250mg	3R)-3-Methylpiperazin-2-one	922178-61-8	95%	250mg	￡119.00	2022-03-01
Fluorochem	075149-1g	3R)-3-Methylpiperazin-2-one	922178-61-8	95%	1g	￡321.00	2022-03-01
Fluorochem	075149-5g	3R)-3-Methylpiperazin-2-one	922178-61-8	95%	5g	￡1157.00	2022-03-01
Alichem	A139002025-1g	(R)-3-Methylpiperazin-2-one	922178-61-8	95%	1g	304.88 USD	2021-06-01
Alichem	A139002025-5g	(R)-3-Methylpiperazin-2-one	922178-61-8	95%	5g	$840.00	2023-08-31

(3R)-3-methylpiperazin-2-one Production Method

Production Method 1

1346681-71-7

23936-11-0

922178-61-8

1394957-77-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, perc… , (4aR,9aS)-6-Bromo-4,4a,9,9a-tetrahydro-4-hydroxyindeno[2,1-b]-1,4-oxazin-3(2H)-o… Solvents: Isopropyl acetate ; 24 h, 23 °C

Reference

: Kinetic resolution of chiral amines by stereoselective N-acylation of amines

, World Intellectual Property Organization, , ,

Production Method 2

2231404-54-7

922178-61-8

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; overnight, 1.8 MPa, rt

Reference

: Method for synthesizing chiral piperazinone derivative using ethanolamine

, China, , ,

Production Method 3

71283-66-4

922178-61-8

Reaction Conditions

1.1 Solvents: Methanol ; rt; 1 h, rt; rt → 60 °C; 4 h, 60 °C

Reference

: Selective NK-3 (neurokinin-3) receptor antagonist, pharmaceutical composition comprising it, and their application in preparation of drugs for treating and/or preventing diseases related to NK-3 receptor activity or expression quantity

, China, , ,

Production Method 4

922178-61-8

Reaction Conditions

Reference

: Tetrahydroisoquinoline compound, and preparation method, a medical composition and application thereof

, China, , ,

Production Method 5

1346681-71-7

23936-11-0

922178-61-8

1394957-77-7

Reaction Conditions

1.1 Catalysts: Potassium carbonate , 5H-Pyrrolo[2,1-c]-1,2,4-triazolium, 6,7-dihydro-2-(2,4,6-trimethylphenyl)-, perc… , (4aR,9aS)-6-Bromo-4,4a,9,9a-tetrahydro-4-hydroxyindeno[2,1-b]-1,4-oxazin-3(2H)-o… Solvents: Isopropyl acetate ; 48 h, 23 °C

Reference

: Expanded substrate scope and catalyst optimization for the catalytic kinetic resolution of N-heterocycles

Hsieh, Sheng-Ying; Binanzer, Michael; Kreituss, Imants; Bode, Jeffrey W., Chemical Communications (Cambridge, 2012, 48(71), 8892-8894